4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-hydroxybenzoic acid, 95%

• IUPAC Name: 4-[4-(dimethylcarbamoyl)phenyl]-3-hydroxybenzoic acid
• InChI: InChI=1S/C16H15NO4/c1-17(2)15(19)11-5-3-10(4-6-11)13-8-7-12(16(20)21)9-14(13)18/h3-9,18H,1-2H3,(H,20,21)
• InChI Key: CKWKIUTZRHGWCE-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=C(C=C1)C2=C(C=C(C=C2)C(=O)O)O
• Molecular Formula: C16H15NO4
• DSSTOX Substance ID: DTXSID80691334
• Molecular Weight: 285.29 g/mol
• CAS RN: 1261933-65-6

Description

4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-hydroxybenzoic acid (4-DMABA) is an organic compound that is used in a wide range of scientific research applications. It is a derivative of benzoic acid, and is used in various laboratory experiments to study the structure, function, and biochemical and physiological effects of biological molecules. 4-DMABA has a wide range of applications in the fields of chemistry, biochemistry, and medicine.

Mechanism of Action

4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-hydroxybenzoic acid, 95% acts as a competitive inhibitor of enzymes, which means that it binds to the active site of an enzyme and prevents the enzyme from binding to its substrate. This prevents the enzyme from catalyzing its reaction and thus inhibits its activity.
Biochemical and Physiological Effects
4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-hydroxybenzoic acid, 95% has been shown to inhibit the activity of enzymes involved in the metabolism of drugs and other substances. It has also been shown to inhibit the activity of enzymes involved in the synthesis of proteins and other molecules. In addition, 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-hydroxybenzoic acid, 95% has been shown to have anti-inflammatory and anti-cancer effects.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-hydroxybenzoic acid, 95% in laboratory experiments is its ability to inhibit the activity of enzymes. This makes it a useful tool for studying the structure, function, and biochemical and physiological effects of biological molecules. However, its use is limited by its toxicity, which can be reduced by using lower concentrations of the compound.

Future Directions

In the future, 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-hydroxybenzoic acid, 95% could be used to study the structure and function of other biological molecules, such as membrane proteins, lipids, and carbohydrates. It could also be used to study the biochemical and physiological effects of drugs and other substances. In addition, further research could be done to explore the potential therapeutic applications of 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-hydroxybenzoic acid, 95%, such as its potential use as an anti-cancer agent. Finally, 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-hydroxybenzoic acid, 95% could be used to study the effects of environmental pollutants on biochemical and physiological processes.

Synthesis Methods

4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-hydroxybenzoic acid, 95% can be synthesized by the reaction of 4-hydroxybenzoic acid with dimethylaminocarbonyl chloride in the presence of a base such as sodium hydroxide. This reaction produces a dimethylaminocarbonyl ester of 4-hydroxybenzoic acid, which is then hydrolyzed to yield 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-hydroxybenzoic acid, 95%.

Scientific Research Applications

4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-hydroxybenzoic acid, 95% is used in a wide range of scientific research applications. It is used to study the structure, function, and biochemical and physiological effects of biological molecules. It has been used to study the structure of proteins, the mechanism of action of enzymes, and the biochemical and physiological effects of drugs. It has also been used to study the structure and function of DNA and RNA.